Cas no 2171592-81-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid
- EN300-1491126
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid
- 2171592-81-5
-
- Inchi: 1S/C26H30N2O5/c1-16(23(29)28-22-13-7-8-14-26(22,2)24(30)31)27-25(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,7-8,13-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: RCCUAFPRVRBACM-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCCCC1NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491126-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1491126-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1491126-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methylcyclohexane-1-carboxylic acid |
2171592-81-5 | 100mg |
$741.0 | 2023-09-28 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid
Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171592-81-5)
The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171592-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.
Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties and ensure its suitability for pharmaceutical applications. Researchers have also explored its reactivity and stability under various conditions, providing valuable insights into its handling and storage requirements.
In addition to its role in peptide synthesis, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymatic targets, although further research is needed to elucidate its mechanism of action and therapeutic potential. The compound's unique cyclohexane backbone and Fmoc-protected amino group contribute to its distinct pharmacological profile, making it a subject of interest for drug discovery efforts.
Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of derivatives and analogs of this compound, aiming to improve its bioavailability and target specificity. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these modifications, enabling researchers to design more potent and selective molecules.
In conclusion, the ongoing research on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid (CAS: 2171592-81-5) highlights its versatility and potential in both synthetic and medicinal chemistry. As new findings continue to emerge, this compound is poised to play an increasingly important role in the development of novel therapeutics and advanced materials. Future studies should focus on expanding its applications and addressing any challenges related to its synthesis and scalability.
2171592-81-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methylcyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)